6H-(1,3)Thiazino(2,3-f)purine-3(2H)-acetic acid, 1,4,7,8-tetrahydro-2,4-dioxo-1-methyl-, butyl ester

• CAS No.: 178452-78-3
• Molecular Formula: C15H20N4O4S
• Molecular Weight: 352.4 g/mol
• IUPAC Name: butyl 2-(1-methyl-2,4-dioxo-7,8-dihydro-6H-purino[8,7-b][1,3]thiazin-3-yl)acetate
• InChI: InChI=1S/C15H20N4O4S/c1-3-4-7-23-10(20)9-19-13(21)11-12(17(2)15(19)22)16-14-18(11)6-5-8-24-14/h3-9H2,1-2H3
• InChI Key: MYAVMWGHVBUPLW-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)CN1C(=O)C2=C(N=C3N2CCCS3)N(C1=O)C

Description

This compound is a heterocyclic derivative featuring a thiazino ring fused to a purine core. The thiazino ring (containing sulfur and nitrogen) is substituted with a methyl group at position 1 and two oxo groups at positions 2 and 3. The acetic acid side chain at position 3 is esterified with a butyl group, enhancing lipophilicity compared to its carboxylic acid counterpart. This structural modification likely improves membrane permeability and bioavailability, making it a candidate for pharmacological studies.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features and reported activities of the target compound with structurally related heterocycles:

Compound Class/Name	Core Structure	Key Substituents	Reported Activities	References
6H-(1,3)Thiazino(2,3-f)purine-3(2H)-acetic acid, butyl ester (Target)	Thiazino-purine	1-methyl, 2,4-dioxo, butyl ester	Inferred: Potential kinase/antibacterial activity (based on analogs)
[1,2,4]Triazino[3,4-f]purine-1-acetic acid ()	Triazino-purine	3,9-dimethyl, 7-(3-methylbutyl), 6,8-dioxo	Inferred: Kinase inhibition (structural similarity to kinase inhibitors)
2-[(2-Oxo-triazino[2,3-c]quinazolin-6-yl)thio]acetamides ()	Triazino-quinazoline	Thiazole/thiadiazole-amides	Anticancer, antibacterial
4-Methyl-2,7-dioxo-hexahydropyrido[2,3-f]quinoxaline ()	Pyrido-quinoxaline	Methyl, dioxo, carboxylic acid	Antibacterial (E. coli, S. aureus)
1,2,6-Thiadiazinone derivatives ()	Thiadiazinone	Hydroxyphenyl, pyrrolopyridinyl	Kinase inhibition

Key Comparative Insights

Core Heterocycle Differences: The thiazino-purine core (target) contains sulfur, which may enhance interactions with sulfur-binding enzymes or receptors. In contrast, triazino-purines () and triazino-quinazolines () rely on nitrogen-rich cores for DNA intercalation or kinase binding . Pyrido-quinoxalines () lack sulfur but exhibit antibacterial activity via unknown mechanisms, possibly through topoisomerase inhibition .

Substituent Effects: The butyl ester in the target compound increases lipophilicity compared to the carboxylic acid in pyrido-quinoxalines () or the amide-linked thiazoles in triazino-quinazolines (). This may enhance tissue penetration but reduce aqueous solubility .

Biological Activity Trends: Triazino-quinazolines with thiazole/thiadiazole amides () show broad-spectrum antitumor activity, likely due to dual targeting of DNA and kinase pathways . Pyrido-quinoxalines () demonstrate potent antibacterial effects, suggesting the target compound’s thiazino-purine core could similarly disrupt bacterial enzymes . Thiadiazinones () inhibit kinases via chelation of ATP-binding sites, a mechanism that sulfur-containing heterocycles like the target might also exploit .

Synthetic Accessibility: The target’s butyl ester can be synthesized via esterification of the corresponding acetic acid derivative, analogous to amidation strategies used for triazino-quinazolines () . Reductive lactamization () and Suzuki coupling () are alternative routes for fused heterocycles but may require optimization for thiazino-purine systems .

Research Implications and Gaps

Future studies should prioritize:

• Kinase inhibition assays (given triazino-purine similarities) .
• Antibacterial screening (based on pyrido-quinoxaline efficacy) .
• Metabolic stability profiling (to assess butyl ester hydrolysis in vivo).